5-((4-fluorobenzyl)oxy)-N-(2-methoxyphenethyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide

• IUPAC Name: 5-[(4-fluorophenyl)methoxy]-N-[2-(2-methoxyphenyl)ethyl]-1-methyl-4-oxopyridine-2-carboxamide
• InChI: InChI=1S/C23H23FN2O4/c1-26-14-22(30-15-16-7-9-18(24)10-8-16)20(27)13-19(26)23(28)25-12-11-17-5-3-4-6-21(17)29-2/h3-10,13-14H,11-12,15H2,1-2H3,(H,25,28)
• InChI Key: WKDHTTODMRVKHD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=O)C=C1C(=O)NCCC2=CC=CC=C2OC)OCC3=CC=C(C=C3)F
• Molecular Formula: C23H23FN2O4
• Molecular Weight: 410.4 g/mol

Description

5-((4-fluorobenzyl)oxy)-N-(2-methoxyphenethyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide is a useful research compound. Its molecular formula is C23H23FN2O4 and its molecular weight is 410.445. The purity is usually 95%.
BenchChem offers high-quality 5-((4-fluorobenzyl)oxy)-N-(2-methoxyphenethyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-((4-fluorobenzyl)oxy)-N-(2-methoxyphenethyl)-1-methyl-4-oxo-1,4-dihydropyridine-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Applications

S-1, a novel oral anticancer drug, showcases the effectiveness of combining tegafur (a prodrug of 5-fluorouracil), gimestat (a dihydropyrimidine dehydrogenase inhibitor), and otastat potassium to modulate the biochemical behavior of 5-fluorouracil, enhancing its tumor-selective toxicity. This combination has been shown to maintain prolonged 5-FU concentrations in the blood and tumors, demonstrating significant antitumor effects in patients with advanced gastric cancer with manageable adverse reactions (Y. Sakata et al., 1998).

Receptor Antagonist Applications

The study of the disposition and metabolism of SB-649868, an orexin 1 and 2 receptor antagonist, in humans, offers insights into the metabolic pathways relevant to novel compounds acting on specific receptor targets. This understanding is crucial for the development of treatments for conditions like insomnia, highlighting the importance of characterizing principal circulating components and metabolites in plasma extracts (C. Renzulli et al., 2011).

Enzyme Inhibitor Applications

The pharmacokinetics and pharmacodynamics of GSK1322322, a peptidase deformylase inhibitor, in humans, demonstrate the role of enzyme inhibition in antibiotic efficacy. This study underlines the significance of understanding metabolic pathways and the disposition of novel compounds for optimizing their therapeutic potential and guiding dose selection in clinical trials for treatments of bacterial infections (Donna B. Mamaril-Fishman et al., 2014).